Cas no 893930-57-9 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide
• CAS No: 893930-57-9
• MF: C₂₆H₂₂ClN₃O₃S
• MW: 491.98918390274
• CID: 6369964
• PubChem ID: 40869003
• Update Time: 2025-07-08

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide
• F1879-0110
• N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,3-diphenylpropanamide
• N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,3-diphenylpropanamide
• AKOS024616473
• N-[2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-3,3-diphenylpropanamide
• 893930-57-9
• Benzenepropanamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-β-phenyl-

• Inchi： 1S/C26H22ClN3O3S/c27-20-11-13-21(14-12-20)30-26(23-16-34(32,33)17-24(23)29-30)28-25(31)15-22(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,22H,15-17H2,(H,28,31)
• InChI Key： XLFWOYDZSTVYRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C2C(CS(C2)(=O)=O)=N1)NC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 491.1070404g/mol
• Monoisotopic Mass: 491.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 770.8±60.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide

Comprehensive Analysis of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide (CAS No. 893930-57-9)

The compound N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide (CAS No. 893930-57-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thienopyrazole core, combined with diphenylpropanamide and 4-chlorophenyl moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

One of the most frequently searched questions about this compound is its synthetic route and mechanism of action. The synthesis of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide typically involves multi-step organic reactions, including cyclization and amide coupling. The 5,5-dioxo group in the thieno[3,4-c]pyrazole ring system is a key feature that enhances its binding affinity to target proteins. Recent studies have explored its potential in cancer therapy, particularly in targeting tyrosine kinases, which are often overexpressed in malignant cells.

In the context of drug discovery, this compound stands out due to its structural novelty and bioactivity. The 4-chlorophenyl group is known to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability. These attributes are critical for developing small-molecule therapeutics, a hot topic in pharmaceutical research. Additionally, the diphenylpropanamide moiety contributes to its lipophilicity, which can influence membrane permeability and drug distribution.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent trends in AI-driven drug discovery have highlighted the importance of multi-target ligands, and N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide has shown preliminary activity against enzymes implicated in Alzheimer's disease. This aligns with the growing demand for neuroprotective agents, a topic frequently searched by researchers and healthcare professionals.

The compound's CAS No. 893930-57-9 is often used as a unique identifier in chemical databases and patent literature. Its inclusion in high-throughput screening libraries has further amplified its visibility in the scientific community. Given the rising interest in personalized medicine, the ability of this molecule to interact with specific biomarkers makes it a valuable subject for ongoing research.

From a green chemistry perspective, efforts are underway to optimize the synthesis of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide to reduce environmental impact. This includes exploring catalytic methods and solvent-free conditions, which are trending topics in sustainable chemistry. Such advancements not only improve the compound's scalability but also align with global initiatives for eco-friendly pharmaceuticals.

In summary, N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,3-diphenylpropanamide (CAS No. 893930-57-9) represents a fascinating intersection of medicinal chemistry, drug development, and sustainable science. Its multifaceted applications and structural ingenuity continue to inspire innovative research, addressing some of the most pressing challenges in modern healthcare.